Cas no 79944-64-2 (3-Chloro-5-fluorobenzyl Alcohol)
79944-64-2 structure
Product Name:3-Chloro-5-fluorobenzyl Alcohol
CAS No:79944-64-2
MF:C7H6ClFO
MW:160.573344707489
MDL:MFCD03788554
CID:574541
PubChem ID:2734835
Update Time:2024-10-27
3-Chloro-5-fluorobenzyl Alcohol Chemical and Physical Properties
Names and Identifiers
-
- (3-Chloro-5-fluorophenyl)methanol
- 3-Chloro-5-Fluorobenzyl Alcohol
- Benzenemethanol,3-chloro-5-fluoro-
- RARECHEM AL BD 1247
- 3-Chloro-5-fluorobenzenemethanol
- 3-Chloro-5-fluorobenzenemethanol (ACI)
- (3-Chloro-5-fluoro-phenyl)-methanol
- (3-chloro-5-fluoro phenyl)methanol
- 79944-64-2
- MFCD03788554
- SCHEMBL6026873
- VJTJBAMDTCIMOB-UHFFFAOYSA-N
- AKOS006228001
- CK2471
- AC-26177
- 3-CHLORO-5-FLUOROBENZYLALCOHOL
- FT-0692120
- PS-8774
- EN300-1967378
- A22496
- ? 3-Chloro-5-fluorobenzyl alcohol
- DTXSID70370525
- (3-CHLORO-5-FLUORO-PHENYL)METHANOL
- 3-Chloro-5-fluorobenzyl Alcohol
-
- MDL: MFCD03788554
- Inchi: 1S/C7H6ClFO/c8-6-1-5(4-10)2-7(9)3-6/h1-3,10H,4H2
- InChI Key: VJTJBAMDTCIMOB-UHFFFAOYSA-N
- SMILES: FC1C=C(CO)C=C(Cl)C=1
Computed Properties
- Exact Mass: 160.00900
- Monoisotopic Mass: 160.009
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.8
- Topological Polar Surface Area: 20.2A^2
Experimental Properties
- Color/Form: Not available
- Density: 1.344
- Boiling Point: 224 ºC
- Flash Point: 90 ºC
- Refractive Index: 1.523-1.525
- PSA: 20.23000
- LogP: 1.97140
- Solubility: Not available
3-Chloro-5-fluorobenzyl Alcohol Security Information
- Signal Word:warning
- Hazard Statement: Irritant
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code: 36/37/38-22
- Safety Instruction: S26; S36
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Safety Term:37/39-26
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
3-Chloro-5-fluorobenzyl Alcohol Customs Data
- HS CODE:2906299090
- Customs Data:
China Customs Code:
2906299090Overview:
2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
3-Chloro-5-fluorobenzyl Alcohol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C914767-1g |
3-Chloro-5-fluorobenzyl alcohol |
79944-64-2 | 98% | 1g |
¥772.20 | 2022-09-02 | |
| TRC | C585808-10mg |
3-Chloro-5-fluorobenzyl Alcohol |
79944-64-2 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C585808-50mg |
3-Chloro-5-fluorobenzyl Alcohol |
79944-64-2 | 50mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C585808-100mg |
3-Chloro-5-fluorobenzyl Alcohol |
79944-64-2 | 100mg |
$ 80.00 | 2022-06-06 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C133600-1g |
3-Chloro-5-fluorobenzyl Alcohol |
79944-64-2 | 98% | 1g |
¥97.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C133600-5g |
3-Chloro-5-fluorobenzyl Alcohol |
79944-64-2 | 98% | 5g |
¥337.90 | 2023-09-03 | |
| Fluorochem | 022246-1g |
3-Chloro-5-fluorobenzyl alcohol |
79944-64-2 | 98% | 1g |
£16.00 | 2022-03-01 | |
| Fluorochem | 022246-5g |
3-Chloro-5-fluorobenzyl alcohol |
79944-64-2 | 98% | 5g |
£50.00 | 2022-03-01 | |
| Fluorochem | 022246-25g |
3-Chloro-5-fluorobenzyl alcohol |
79944-64-2 | 98% | 25g |
£210.00 | 2022-03-01 | |
| Chemenu | CM101391-100g |
(3-Chloro-5-fluorophenyl)methanol |
79944-64-2 | 95% | 100g |
$516 | 2021-06-17 |
3-Chloro-5-fluorobenzyl Alcohol Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:79944-64-2)3-Chloro-5-fluorobenzyl Alcohol
Order Number:A22496
Stock Status:in Stock
Quantity:25g/100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:02
Price ($):181.0/454.0
Email:sales@amadischem.com
3-Chloro-5-fluorobenzyl Alcohol Related Literature
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:79944-64-2)3-Chloro-5-fluorobenzyl Alcohol
Purity:99%/99%
Quantity:25g/100g
Price ($):181.0/454.0